84-51-5

2-Ethylanthraquinone

In Stock

• CAS RN:
• 84-51-5

• Formula:
• C16H12O2

• InChI:
• InChI=1S/C16H12O2/c1-2-10-7-8-13-14(9-10)16(18)12-6-4-3-5-11(12)15(13)17/h3-9H,2H2,1H3

• InChIKey:
• SJEBAWHUJDUKQK-UHFFFAOYSA-N

• 2-Ethylanthraquinone, also known as 2-Ethylanthraquinone, is a useful research compound. Its molecular formula is C16H12O2 and its molecular weight is 236.26 g/mol. The purity is usually 95%.

Bis-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-amine

In Stock

• CAS RN:
• 884-51-5

• Formula:
• C8H15NO4S2

• InChI:
• InChI=1S/C8H15NO4S2/c10-14(11)3-1-7(5-14)9-8-2-4-15(12,13)6-8/h7-9H,1-6H2

• InChIKey:
• TVZLRFYJAOWZAL-UHFFFAOYSA-N

• Bis-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-amine is a useful research compound. Its molecular formula is C8H15NO4S2 and its molecular weight is 253.33. The purity is usually 95%.

Khellinone

In Stock

• CAS RN:
• 484-51-5

• Formula:
• C12H12O5

• InChI:
• InChI=1S/C12H12O5/c1-6(13)8-9(14)12(16-3)11-7(4-5-17-11)10(8)15-2/h4-5,14H,1-3H3

• InChIKey:
• GEUAWNMVARSYHO-UHFFFAOYSA-N

• Khellinone, also known as Khellinone, is a useful research compound. Its molecular formula is C12H12O5 and its molecular weight is 236.22 g/mol. The purity is usually 95%.

Phenol, ethyl-2-methyl-5-(1-methylethyl)-

• CAS RN:
• 68084-51-5

• Formula:
• C12H18O

• InChI:
• InChI=1S/C12H18O/c1-5-10-6-11(8(2)3)7-12(13)9(10)4/h6-8,13H,5H2,1-4H3

• InChIKey:
• QTWMLLOLEYPWJU-UHFFFAOYSA-N

• Phenol, ethyl-2-methyl-5-(1-methylethyl)- is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.

1-hydroxy-3-methyl-2-(1-piperidinylmethyl)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one

In Stock

• CAS RN:
• 18184-51-5

• Formula:
• C20H25NO3

• InChI:
• InChI=1S/C20H25NO3/c1-13-11-17-18(14-7-3-4-8-15(14)20(23)24-17)19(22)16(13)12-21-9-5-2-6-10-21/h11,22H,2-10,12H2,1H3

• InChIKey:
• GANBHWZYQFKGOE-UHFFFAOYSA-N

• 1-hydroxy-3-methyl-2-(1-piperidinylmethyl)-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one is a useful research compound. Its molecular formula is C20H25NO3 and its molecular weight is 327.4 g/mol. The purity is usually 95%.

3,5-Dimethyl-1,2-dioxolane-3,5-diol

• CAS RN:
• 13784-51-5

• Formula:
• C5H10O4

• InChI:
• InChI=1S/C5H10O4/c1-4(6)3-5(2,7)9-8-4/h6-7H,3H2,1-2H3

• InChIKey:
• ODQWDBNAMVRLSR-UHFFFAOYSA-N

• 3,5-Dimethyl-1,2-dioxolane-3,5-diol, also known as 3,5-Dimethyl-1,2-dioxolane-3,5-diol, is a useful research compound. Its molecular formula is C5H10O4 and its molecular weight is 134.13 g/mol. The purity is usually 95%.

1,4-phenylene bis(dimethylcarbamate)

Usually In Stock

• CAS RN:
• 63884-51-5

• Formula:
• C12H16N2O4

• InChI:
• InChI=1S/C12H16N2O4/c1-13(2)11(15)17-9-5-7-10(8-6-9)18-12(16)14(3)4/h5-8H,1-4H3

• InChIKey:
• ULXRHTUWSOLFAL-UHFFFAOYSA-N

• 1,4-phenylene bis(dimethylcarbamate) is a useful research compound. Its molecular formula is C12H16N2O4 and its molecular weight is 252.27 g/mol. The purity is usually 95%.

N-Nitrosomethyl(2-oxopropyl)amine

In Stock

• CAS RN:
• 55984-51-5

• Formula:
• C4H8N2O2

• InChI:
• InChI=1S/C4H8N2O2/c1-4(7)3-6(2)5-8/h3H2,1-2H3

• InChIKey:
• CWULQTRBZMJZEG-UHFFFAOYSA-N

• N-Nitrosomethyl(2-oxopropyl)amine, also known as N-Nitrosomethyl(2-oxopropyl)amine, is a useful research compound. Its molecular formula is C4H8N2O2 and its molecular weight is 116.12 g/mol. The purity is usually 95%.

2-(3-Cyanophenyl)-2'-trifluoromethylacetophenone

In Stock

• CAS RN:
• 898784-51-5

• Formula:
• C16H10F3NO

• InChI:
• InChI=1S/C16H10F3NO/c17-16(18,19)14-7-2-1-6-13(14)15(21)9-11-4-3-5-12(8-11)10-20/h1-8H,9H2

• InChIKey:
• XSSBWRNQQOHIJK-UHFFFAOYSA-N

• 2-(3-Cyanophenyl)-2'-trifluoromethylacetophenone is a useful research compound. Its molecular formula is C16H10F3NO and its molecular weight is 289.25 g/mol. The purity is usually 95%.

2-Oxo-2-((1-phenylethyl)amino)ethyl 4-cyanobenzoate

In Stock

• CAS RN:
• 380484-51-5

• Formula:
• C18H16N2O3

• InChI:
• InChI=1S/C18H16N2O3/c1-13(15-5-3-2-4-6-15)20-17(21)12-23-18(22)16-9-7-14(11-19)8-10-16/h2-10,13H,12H2,1H3,(H,20,21)

• InChIKey:
• OITRYJCQRBLPCV-UHFFFAOYSA-N

• 2-Oxo-2-((1-phenylethyl)amino)ethyl 4-cyanobenzoate is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.337. The purity is usually 95%.

5-bromo-2-chloro-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

In Stock

• CAS RN:
• 958984-51-5

• Formula:
• C19H15BrClN3O3S

• InChI:
• InChI=1S/C19H15BrClN3O3S/c1-27-13-5-3-12(4-6-13)24-18(15-9-28(26)10-17(15)23-24)22-19(25)14-8-11(20)2-7-16(14)21/h2-8H,9-10H2,1H3,(H,22,25)

• InChIKey:
• LLYGPPQHRHVZFA-UHFFFAOYSA-N

• 5-bromo-2-chloro-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C19H15BrClN3O3S and its molecular weight is 480.76. The purity is usually 95%.

9,9-Didecyl-7-(diphenylamino)-9H-fluorene-2-carbonitrile

Usually In Stock

• CAS RN:
• 738584-51-5

• Formula:
• C46H58N2

• InChI:
• InChI=1S/C46H58N2/c1-3-5-7-9-11-13-15-23-33-46(34-24-16-14-12-10-8-6-4-2)44-35-38(37-47)29-31-42(44)43-32-30-41(36-45(43)46)48(39-25-19-17-20-26-39)40-27-21-18-22-28-40/h17-22,25-32,35-36H,3-16,23-24,33-34H2,1-2H3

• InChIKey:
• HLKJUJAIGQCZAK-UHFFFAOYSA-N

• 9,9-Didecyl-7-(diphenylamino)-9H-fluorene-2-carbonitrile is a useful research compound. Its molecular formula is C46H58N2 and its molecular weight is 639.0 g/mol. The purity is usually 95%.

N-({5-[3-(2-Amino-4-Oxo-4,7-Dihydro-1h-Pyrrolo[2,3-D]pyrimidin-6-Yl)propyl]thiophen-2-Yl}carbonyl)-L-Glutamic Acid

• CAS RN:
• 136784-51-5

• Formula:
• C19H21N5O6S

• InChI:
• InChI=1S/C19H21N5O6S/c20-19-23-15-11(16(27)24-19)8-9(21-15)2-1-3-10-4-6-13(31-10)17(28)22-12(18(29)30)5-7-14(25)26/h4,6,8,12H,1-3,5,7H2,(H,22,28)(H,25,26)(H,29,30)(H4,20,21,23,24,27)/t12-/m0/s1

• InChIKey:
• WMBYSCVMFMNUQV-LBPRGKRZSA-N

• Antifolate C1, also known as AGF94, is an inhibitor of de novo purine biosynthesis with selectivity for cellular uptake by high affinity folate receptors and the proton-coupled folate transporter (PCFT) over the reduced folate carrier (RFC).

3,4,5-triethoxy-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)benzamide

In Stock

• CAS RN:
• 445284-51-5

• Formula:
• C23H27N3O7S

• InChI:
• InChI=1S/C23H27N3O7S/c1-5-30-19-13-16(14-20(31-6-2)22(19)32-7-3)23(27)24-17-8-10-18(11-9-17)34(28,29)26-21-12-15(4)33-25-21/h8-14H,5-7H2,1-4H3,(H,24,27)(H,25,26)

• InChIKey:
• BIZCTKNLUYCTSU-UHFFFAOYSA-N

• 3,4,5-triethoxy-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)benzamide is a useful research compound. Its molecular formula is C23H27N3O7S and its molecular weight is 489.5g/mol. The purity is usually 95%.

2-[(2,6-Dimethylpyridin-3-yl)amino]pyridine-3-carboxylic acid

In Stock

• CAS RN:
• 1522784-51-5

• Formula:
• C13H13N3O2

• InChI:
• InChI=1S/C13H13N3O2/c1-8-5-6-11(9(2)15-8)16-12-10(13(17)18)4-3-7-14-12/h3-7H,1-2H3,(H,14,16)(H,17,18)

• InChIKey:
• IQJAEFVSLXVKCZ-UHFFFAOYSA-N

• 2-[(2,6-Dimethylpyridin-3-yl)amino]pyridine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H13N3O2 and its molecular weight is 243.266. The purity is usually 95%.

2,6-Dichloro-3-(difluoromethoxy)benzoyl chloride

In Stock

• CAS RN:
• 1807184-51-5

• Formula:
• C8H3Cl3F2O2

• InChI:
• InChI=1S/C8H3Cl3F2O2/c9-3-1-2-4(15-8(12)13)6(10)5(3)7(11)14/h1-2,8H

• InChIKey:
• ODOSCZIKGBTXAG-UHFFFAOYSA-N

• 2,6-Dichloro-3-(difluoromethoxy)benzoyl chloride is a useful research compound. Its molecular formula is C8H3Cl3F2O2 and its molecular weight is 275.5 g/mol. The purity is usually 95%.

(1-methyl-1H-1,2,3-triazol-4-yl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone

In Stock

• CAS RN:
• 1904184-51-5

• Formula:
• C16H21N7O

• InChI:
• InChI=1S/C16H21N7O/c1-21-11-14(18-20-21)16(24)23-8-6-22(7-9-23)15-10-12-4-2-3-5-13(12)17-19-15/h10-11H,2-9H2,1H3

• InChIKey:
• VEMNQIKJJKPWRS-UHFFFAOYSA-N

• (1-methyl-1H-1,2,3-triazol-4-yl)(4-(5,6,7,8-tetrahydrocinnolin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C16H21N7O and its molecular weight is 327.392. The purity is usually 95%.

[4-[(5,6-Dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(4-phenyloxan-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379984-51-5

• Formula:
• C24H31N3O3

• InChI:
• InChI=1S/C24H31N3O3/c1-18-19(2)25-17-26-22(18)30-16-20-8-12-27(13-9-20)23(28)24(10-14-29-15-11-24)21-6-4-3-5-7-21/h3-7,17,20H,8-16H2,1-2H3

• InChIKey:
• PKXXAYLCQSHZOS-UHFFFAOYSA-N

• [4-[(5,6-Dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(4-phenyloxan-4-yl)methanone is a useful research compound. Its molecular formula is C24H31N3O3 and its molecular weight is 409.53. The purity is usually 95%.